Cas no 2137989-73-0 (sodium 3-oxo-2,3-dihydro-1H-indene-5-sulfinate)

• Product Name: sodium 3-oxo-2,3-dihydro-1H-indene-5-sulfinate
• CAS No: 2137989-73-0
• MF: C₉H₇NaO₃S
• MW: 218.204852342606
• CID: 6373258
• PubChem ID: 165455947
• Update Time: 2025-05-25

sodium 3-oxo-2,3-dihydro-1H-indene-5-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724391
• sodium 3-oxo-2,3-dihydro-1H-indene-5-sulfinate
• 2137989-73-0

• Inchi： 1S/C9H8O3S.Na/c10-9-4-2-6-1-3-7(13(11)12)5-8(6)9;/h1,3,5H,2,4H2,(H,11,12);/q;+1/p-1
• InChI Key： NLJGFGIFMUTYIL-UHFFFAOYSA-M
• SMILES： S(C1C=CC2=C(C=1)C(CC2)=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 218.00135954g/mol
• Monoisotopic Mass: 218.00135954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4Ų

Additional information on sodium 3-oxo-2,3-dihydro-1H-indene-5-sulfinate

Introduction to Sodium 3-Oxo-2,3-dihydro-1H-indene-5-sulfinate (CAS No. 2137989-73-0)

Sodium 3-oxo-2,3-dihydro-1H-indene-5-sulfinate (CAS No. 2137989-73-0) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents.

The molecular formula of Sodium 3-oxo-2,3-dihydro-1H-indene-5-sulfinate is C₁₀H₉O₄SNa, reflecting its composition of carbon, hydrogen, oxygen, and sodium. The presence of a sulfinate group at the 5-position and a ketone moiety at the 3-position contributes to its distinct reactivity and potential utility in organic synthesis. This structural configuration allows for diverse chemical transformations, making it an intriguing subject for further investigation.

In recent years, there has been a growing interest in the development of heterocyclic compounds due to their widespread presence in natural products and their potential as pharmacophores. Sodium 3-oxo-2,3-dihydro-1H-indene-5-sulfinate falls within this category, as it contains an indene core, which is a common structural motif in many biologically active compounds. The sulfinate group further enhances its versatility, enabling participation in nucleophilic substitution reactions and coordination with metal ions.

One of the most compelling aspects of Sodium 3-oxo-2,3-dihydro-1H-indene-5-sulfinate is its potential application in the synthesis of novel drug candidates. Researchers have been exploring its use as a precursor in the preparation of sulfonamide derivatives, which are known for their broad spectrum of biological activities. The sulfinate group can be readily converted into a sulfonyl chloride or a sulfonyl azide, facilitating further functionalization and leading to the creation of complex molecular architectures.

The pharmaceutical industry has been particularly interested in compounds that exhibit inhibitory activity against various enzymes and receptors. Preliminary studies on derivatives of Sodium 3-oxo-2,3-dihydro-1H-indene-5-sulfinate have shown promising results in inhibiting enzymes involved in inflammatory pathways. This has led to investigations into its potential as an anti-inflammatory agent, with further research aimed at optimizing its pharmacological properties.

Moreover, the compound's structural features make it a suitable candidate for material science applications. The indene core can serve as a scaffold for designing organic semiconductors and luminescent materials. The sulfinate group can be utilized to introduce specific functionalities that enhance material properties such as solubility and thermal stability. These attributes are particularly valuable in the development of advanced materials for electronic devices and optoelectronic applications.

The synthesis of Sodium 3-oxo-2,3-dihydro-1H-indene-5-sulfinate presents both challenges and opportunities for chemists. While the indene core requires careful handling due to its sensitivity to certain reaction conditions, the sulfinate group offers a handle for selective modifications. Recent advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for industrial-scale production.

In conclusion, Sodium 3-oxo-2,3-dihydro-1H-indene-5-sulfinate (CAS No. 2137989-73-0) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features and reactivity make it a valuable building block for the synthesis of bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in scientific innovation.